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Compound of Interest

Compound Name: 3-(Benzyloxy)propanal

Cat. No.: B121202

An In-depth Technical Guide to the Safe Handling of 3-(Benzyloxy)propanal
Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety overview for 3-(Benzyloxy)propanal (CAS No:
19790-60-4), a key building block in organic synthesis. As its application in pharmaceutical and
chemical development continues to grow, a deep understanding of its hazard profile and
handling requirements is paramount. This document moves beyond a standard safety data
sheet (SDS) to offer practical, field-proven insights, ensuring that experimental objectives are
met without compromising laboratory safety.

Core Chemical Identity and Physicochemical
Properties

A foundational understanding of a compound's properties is the first step in a robust safety
assessment. 3-(Benzyloxy)propanal is a combustible liquid characterized by its sensitivity to
air and heat. These properties dictate the necessary engineering controls and storage
conditions detailed in subsequent sections.

Table 1: Physicochemical Data for 3-(Benzyloxy)propanal
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Property Value Source(s)

CAS Number 19790-60-4 [1][2][3]

Molecular Formula C10H1202 [11[2][3]

Molecular Weight 164.20 g/mol [1112][3]
3-Benzyloxypropionaldehyde,

Synonyms 3-(Phe:ylm)g:hoi)(y)propa:al 5114

Appearance F:olérless to light yellow clear 5]
liquid

Density 1.059 g/mL at 25 °C [315]

Boiling Point 70 °C at 3 mmHg

Refractive Index n20/D 1.512 [3][5]

Flash Point >110 °C [5]

Storage Temperature 2-8 °C (Refrigerated) [31[5]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 3-(Benzyloxy)propanal is classified as
a warning-level hazard.[1][2] The primary risks are irritant in nature, affecting the skin, eyes,
and respiratory system.[1] Understanding the causality behind these classifications is key to
internalizing and correctly applying safety protocols.

Table 2: GHS Classification for 3-(Benzyloxy)propanal
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Category

Code

Hazard Statement

Implication for
Researchers

Pictogram

Signal Word: Warning

Indicates a moderate
but definite hazard

potential.

Skin

Corrosion/Irritation

H315

Causes skin irritation.

[1](2]

Direct contact can
cause localized
inflammation,
redness, or dermatitis.
This underscores the
necessity of proper
glove selection and

technique.

Serious Eye

Damage/Irritation

H319

Causes serious eye
irritation.[1][2]

Splashes or vapor
exposure can lead to
significant, potentially
painful eye irritation.
This mandates the
use of sealed eye

protection.

Specific Target Organ
Toxicity (Single

Exposure)

H335

May cause respiratory
irritation.[1][2]

Inhalation of vapors
can irritate the nose,
throat, and lungs,
leading to coughing or
shortness of breath.
This is the primary
driver for requiring
work within a certified

chemical fume hood.

Proactive Exposure Control: The Hierarchy of

Controls
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Effective safety management prioritizes engineering and administrative controls to minimize
reliance on personal protective equipment (PPE). The following diagram illustrates this
foundational principle, which should guide all laboratory workflow designs involving this

chemical.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Hazard Controls

Elimination (Most Effective) Fig 1. Hierarchy of Controls Model.

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Gloves, Goggles)
(Least Effective)
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Emergency Response Workflow

lielilEili OBauis Fig 2. General Emergency Response Flowchart.

(Spill or Exposure)
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Action

Major Incident

Administer First Aid Control Spill
(See Protocol) (If trained & safe)

Alert Others & Evacuate

Report to Supervisor
& Seek Medical Attention

Click to download full resolution via product page

Fig 2. General Emergency Response Flowchart.

First-Aid Measures:

 Inhalation: Immediately move the exposed person to fresh air. [6]If breathing is difficult,
trained personnel may administer oxygen. Seek medical attention if symptoms persist. [7][6]*
Skin Contact: Remove contaminated clothing immediately. [6]Wash the affected area with
plenty of soap and water. [7]If skin irritation occurs, seek medical advice. [7]* Eye Contact:
Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally
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lifting the upper and lower eyelids. [7][6]Remove contact lenses if present and easy to do.
[7]Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention. [8][6]

Fire-Fighting and Chemical Stability

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (COz). [8][9]* Specific Hazards: Combustion may produce hazardous carbon
monoxide (CO) and carbon dioxide (CO2) gases. [10]* Protective Actions: Firefighters should
wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact
with hazardous vapors and combustion products. [8][9]* Chemical Stability: The compound is
stable under recommended storage conditions. [9]However, it is sensitive to air and heat,
which can lead to degradation. * Incompatible Materials: Avoid contact with strong oxidizing
agents. [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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